Cas no 201601-60-7 (4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid)

• Product Name: 4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid
• CAS No: 201601-60-7
• MF: C₁₈H₂₆O₅
• MW: 322.396046161652
• CID: 1394852
• PubChem ID: 3358168
• Update Time: 2025-04-20

4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]-
• 4-[6-(oxan-2-yloxy)hexoxy]benzoic acid
• DTXSID70391755
• 12N-253
• AKOS005081002
• 4-{[6-(OXAN-2-YLOXY)HEXYL]OXY}BENZOICACID
• CHEMBL1499280
• 4-{[6-(OXAN-2-YLOXY)HEXYL]OXY}BENZOIC ACID
• SCHEMBL224471
• BNTAHXSRBNHLSL-UHFFFAOYSA-N
• SMR000550042
• 4-{[6-(tetrahydro-2H-pyran-2-yloxy)hexyl]oxy}benzenecarboxylic acid
• 4-{[6-(tetrahydro-2h-pyran-2-yloxy)hexyl]oxy}benzoic acid
• MFCD02081995
• HMS2856L16
• MLS001166190
• 201601-60-7
• 4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid

• Inchi： 1S/C18H26O5/c19-18(20)15-8-10-16(11-9-15)21-12-4-1-2-5-13-22-17-7-3-6-14-23-17/h8-11,17H,1-7,12-14H2,(H,19,20)
• InChI Key： BNTAHXSRBNHLSL-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCCCCOC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 322.17808
• Monoisotopic Mass: 322.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids